Cas no 301688-00-6 (ethyl 5-(2Z)-2-cyano-2-(furan-2-yl)methylideneacetyl-2,4-dimethyl-1H-pyrrole-3-carboxylate)

• Product Name: ethyl 5-(2Z)-2-cyano-2-(furan-2-yl)methylideneacetyl-2,4-dimethyl-1H-pyrrole-3-carboxylate
• CAS No: 301688-00-6
• MF: C₁₇H₁₆N₂O₄
• MW: 312.319944381714
• CID: 6005305
• PubChem ID: 7453868
• Update Time: 2025-10-30

ethyl 5-(2Z)-2-cyano-2-(furan-2-yl)methylideneacetyl-2,4-dimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2Z)-2-cyano-2-(furan-2-yl)methylideneacetyl-2,4-dimethyl-1H-pyrrole-3-carboxylate
• ethyl (Z)-5-(2-cyano-3-(furan-2-yl)acryloyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate
• 1H-Pyrrole-3-carboxylic acid, 5-[2-cyano-3-(2-furanyl)-1-oxo-2-propen-1-yl]-2,4-dimethyl-, ethyl ester
• SR-01000008869
• MFCD01463037
• Z44372523
• F0745-0938
• (Z)-ethyl 5-(2-cyano-3-(furan-2-yl)acryloyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate
• ethyl 5-[(Z)-2-cyano-3-(furan-2-yl)prop-2-enoyl]-2,4-dimethyl-1H-pyrrole-3-carboxylate
• SR-01000008869-1
• AKOS002345848
• VU0488715-1
• ethyl 5-[(2Z)-2-cyano-2-[(furan-2-yl)methylidene]acetyl]-2,4-dimethyl-1H-pyrrole-3-carboxylate
• 301688-00-6

• Inchi： 1S/C17H16N2O4/c1-4-22-17(21)14-10(2)15(19-11(14)3)16(20)12(9-18)8-13-6-5-7-23-13/h5-8,19H,4H2,1-3H3
• InChI Key： QWYVDAOROVSJKB-UHFFFAOYSA-N
• SMILES： N1C(C(=O)C(C#N)=CC2=CC=CO2)=C(C)C(C(OCC)=O)=C1C

Computed Properties

• Exact Mass: 312.11100700g/mol
• Monoisotopic Mass: 312.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 96.1Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 551.1±50.0 °C(Predicted)
• pka: 13.44±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on ethyl 5-(2Z)-2-cyano-2-(furan-2-yl)methylideneacetyl-2,4-dimethyl-1H-pyrrole-3-carboxylate

Ethyl 5-(2Z)-2-cyano-2-(furan-2-yl)methylideneacetyl-2,4-dimethyl-1H-pyrrole-3-carboxylate: A Comprehensive Overview

The compound Ethyl 5-(2Z)-2-cyano-2-(furan-2-yl)methylideneacetyl-2,4-dimethyl-1H-pyrrole-3-carboxylate, identified by the CAS number 301688-00-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrole derivatives, which are widely studied due to their unique electronic properties and structural versatility. The molecule's structure incorporates a pyrrole ring substituted with an ethyl ester group, a cyano group, and a furan moiety, all of which contribute to its intriguing chemical behavior.

Recent studies have highlighted the importance of pyrrole derivatives in the development of advanced materials and bioactive compounds. For instance, researchers have explored the use of similar structures in the design of novel antibiotics and anticancer agents. The presence of the cyano group in this compound introduces electron-withdrawing effects, which can significantly influence the molecule's reactivity and stability. Additionally, the furan moiety enhances the compound's aromaticity, making it a promising candidate for applications in optoelectronics and sensor technologies.

The synthesis of Ethyl 5-(2Z)-2-cyano-2-(furan-2-yl)methylideneacetyl-2,4-dimethyl-1H-pyrrole-3-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the pyrrole ring through cyclization reactions and subsequent functionalization with the cyano and furan groups. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

In terms of applications, this compound has shown promise in the field of drug delivery systems. Its ability to form stable complexes with metal ions makes it a potential candidate for targeted drug delivery. Moreover, its photoluminescent properties have been leveraged in the development of biosensors for detecting heavy metal ions in aqueous environments. These applications underscore the compound's versatility and its potential to contribute to cutting-edge technologies.

From a structural standpoint, the molecule's geometry plays a crucial role in its functionality. The (Z) configuration at the methylideneacetyl group ensures optimal conjugation between the pyrrole ring and the furan moiety. This conjugation not only enhances electronic communication within the molecule but also influences its optical properties. Recent spectroscopic studies have provided deeper insights into these effects, paving the way for further optimizations in molecular design.

Looking ahead, ongoing research is focused on expanding the scope of this compound's applications. Scientists are exploring its potential as a building block for more complex molecular architectures, such as supramolecular assemblies and polymer networks. These developments are expected to open new avenues for materials science and nanotechnology.

In conclusion, Ethyl 5-(2Z)-2-cyano-2-(furan-2-yl)methylideneacetyl-2,4-dimethyl-1H-pyrrole-3-carboxylate represents a fascinating example of how intricate molecular designs can lead to innovative solutions across diverse fields. With continued research and development, this compound is poised to make significant contributions to both academic and industrial advancements.